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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-methyltetrazine, a

critical reagent in modern bioconjugation and targeted therapeutic development. We will delve

into its core principles, physicochemical properties, and detailed experimental protocols,

presenting quantitative data in a clear, tabular format and illustrating key processes with

diagrams.

Core Principles and Applications
Biotin-PEG4-methyltetrazine is a versatile molecule that combines the high-affinity binding of

biotin to streptavidin with the highly efficient and bioorthogonal "click chemistry" of

methyltetrazine.[1] Its structure consists of three key components:

Biotin: A vitamin that forms one of the strongest known non-covalent bonds with streptavidin

and avidin, enabling robust detection, purification, and immobilization of labeled molecules.

[2]

PEG4 (Polyethylene Glycol) Spacer: A short, hydrophilic polyethylene glycol linker that

enhances water solubility, reduces steric hindrance, and minimizes aggregation of

conjugated biomolecules.[1][2]

Methyltetrazine: A highly reactive dienophile that participates in the inverse-electron-demand

Diels-Alder (iEDDA) reaction with strained alkenes, most notably trans-cyclooctene (TCO).[3]
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[4] This reaction is exceptionally fast, selective, and occurs under mild, physiological

conditions without the need for a copper catalyst.[4][5]

This unique combination of features makes Biotin-PEG4-methyltetrazine an invaluable tool

for a wide range of applications, including:

Bioconjugation: Linking biotin to TCO-modified biomolecules such as proteins, antibodies,

and nucleic acids.[1]

Probe Development: Constructing multifunctional probes for imaging and diagnostic assays.

[1]

Drug Delivery: Assembling targeted drug delivery systems and antibody-drug conjugates

(ADCs).[1][6]

PROTACs: Serving as a linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[7][8]

Cellular and In Vivo Imaging: Enabling pre-targeted imaging strategies.[5]

Physicochemical and Quantitative Data
The properties of Biotin-PEG4-methyltetrazine are summarized in the tables below for easy

reference and comparison.

Table 1: General Properties

Property Value References

CAS Number 1835759-81-3 [4][7][9]

Molecular Formula C27H39N7O6S [4][7][9]

Molecular Weight 589.71 g/mol [4][7][10]

Appearance Purple to purplish-red solid [7]

Purity ≥95% (typically by HPLC) [9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medkoo.com/products/23279
https://www.medkoo.com/products/23279
https://conju-probe.com/product/methyltetrazine-peg4-biotin/
https://www.benchchem.com/product/b15580222?utm_src=pdf-body
https://axispharm.com/product/biotin-peg4-methyltetrazine/
https://axispharm.com/product/biotin-peg4-methyltetrazine/
https://axispharm.com/product/biotin-peg4-methyltetrazine/
https://www.medchemexpress.com/biotin-peg4-metz.html
https://www.medchemexpress.com/biotin-peg4-methyltetrazine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83344947.htm
https://conju-probe.com/product/methyltetrazine-peg4-biotin/
https://www.benchchem.com/product/b15580222?utm_src=pdf-body
https://www.medkoo.com/products/23279
https://www.medchemexpress.com/biotin-peg4-methyltetrazine.html
https://www.chemscene.com/product/1835759-81-3.html
https://www.medkoo.com/products/23279
https://www.medchemexpress.com/biotin-peg4-methyltetrazine.html
https://www.chemscene.com/product/1835759-81-3.html
https://www.medkoo.com/products/23279
https://www.medchemexpress.com/biotin-peg4-methyltetrazine.html
https://www.creative-biolabs.com/adc/biotin-peg4-methyltetrazine-5173.htm
https://www.medchemexpress.com/biotin-peg4-methyltetrazine.html
https://www.chemscene.com/product/1835759-81-3.html
https://www.creative-biolabs.com/adc/biotin-peg4-methyltetrazine-5173.htm
https://vectorlabs.com/products/biotin-peg4-methyltetrazine/?print-products=pdf&variation=&
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Solubility and Storage

Parameter Recommendation References

Solubility Soluble in DMSO and DMF [5][11][12]

Short-term Storage 0 - 4 °C for days to weeks [4][13]

Long-term Storage
-20 °C for months to years

(desiccate, protect from light)
[3][4][6][7][13]

Shipping Conditions Ambient temperature [4][11][13]

Table 3: Reaction Kinetics

Reaction
Second-order Rate
Constant (k)

References

Methyltetrazine-TCO Ligation > 800 M⁻¹s⁻¹ [3][4][11]

Key Experimental Protocols
Detailed methodologies for common applications of Biotin-PEG4-methyltetrazine are

provided below.

Protocol 1: Labeling of TCO-Modified Proteins
This protocol outlines the steps for biotinylating a purified protein that has been functionalized

with a trans-cyclooctene (TCO) group.

Materials:

TCO-functionalized protein

Biotin-PEG4-methyltetrazine

Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Organic Solvent (e.g., DMSO)
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Desalting column or dialysis cassette

Procedure:

Protein Preparation: Dissolve the TCO-functionalized protein in the reaction buffer to a

concentration of 1-5 mg/mL.[3]

Reagent Preparation: Prepare a stock solution of Biotin-PEG4-methyltetrazine in DMSO.

[3]

Biotinylation Reaction: Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine
solution to the protein solution. The optimal ratio may need to be determined empirically.[3]

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.[3]

Purification: Remove the unreacted Biotin-PEG4-methyltetrazine using a desalting spin

column or by dialysis against a suitable storage buffer.[3]

Protocol 2: Labeling of Cell Surface Glycans
This protocol describes the biotinylation of cell surface glycans that have been metabolically

labeled with a TCO-modified sugar.

Materials:

Cultured cells

TCO-modified sugar (e.g., Ac₄ManN-TCO)

Cell culture medium

Biotin-PEG4-methyltetrazine

Phosphate-Buffered Saline (PBS)

Streptavidin-conjugated fluorophore (for detection)

Procedure:
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Metabolic Labeling: Culture cells to the desired confluency. Incubate the cells with 25-50 µM

of a TCO-modified sugar in the cell culture medium for 24-48 hours to allow for metabolic

incorporation into cell surface glycans.[3]

Washing: Wash the cells three times with ice-cold PBS to remove any unincorporated TCO-

modified sugar.[3]

Biotinylation: Prepare a fresh solution of 50-100 µM Biotin-PEG4-methyltetrazine in PBS.

Incubate the cells with this solution for 30-60 minutes at room temperature or at 4°C to

minimize internalization.[3]

Final Wash: Wash the cells three times with ice-cold PBS to remove excess Biotin-PEG4-
methyltetrazine.[3]

Detection: The biotinylated cells can now be incubated with a streptavidin-conjugated

fluorophore for detection by flow cytometry or fluorescence microscopy.[3]

Visualizing Workflows and Pathways
Diagrams created using Graphviz (DOT language) are provided below to illustrate key

processes involving Biotin-PEG4-methyltetrazine.

Biotin-PEG4-methyltetrazine Structure

Biotin Moiety PEG4 Spacer Methyltetrazine Moiety

Biotin PEG4 Linker Methyltetrazine

Click to download full resolution via product page

Caption: Key functional components of Biotin-PEG4-methyltetrazine.
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iEDDA Click Chemistry Reaction

Biotin-PEG4-methyltetrazine
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Caption: Inverse-electron-demand Diels-Alder (iEDDA) reaction.
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Protein Biotinylation Workflow
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Caption: Workflow for labeling TCO-modified proteins.
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Cell Surface Labeling Workflow
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Caption: Workflow for labeling cell surface glycans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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